Cas no 139422-25-6 (Benzoic acid, 2-amino-4-chloro-6-iodo-)

• Product Name: Benzoic acid, 2-amino-4-chloro-6-iodo-
• CAS No: 139422-25-6
• MF: C₇H₅ClINO₂
• MW: 297.477573156357
• CID: 1270353
• Update Time: 2024-08-03

Benzoic acid, 2-amino-4-chloro-6-iodo- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-amino-4-chloro-6-iodo-

• Inchi： 1S/C7H5ClINO2/c8-3-1-4(9)6(7(11)12)5(10)2-3/h1-2H,10H2,(H,11,12)
• InChI Key： BNNOTBXPKWXNFL-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=C(I)C=C(Cl)C=C1N

Computed Properties

• Exact Mass: 296.90495

Experimental Properties

• Density: 2.151±0.06 g/cm3(Predicted)
• Boiling Point: 404.6±45.0 °C(Predicted)
• PSA: 63.32
• pka: 3.37±0.10(Predicted)